Cas no 625-04-7 (4-Amino-4-methyl-2-pentanone)

• Product Name: 4-Amino-4-methyl-2-pentanone
• CAS No: 625-04-7
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD01326519
• CID: 510777
• PubChem ID: 24882552
• Update Time: 2025-06-12

4-Amino-4-methyl-2-pentanone Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,4-amino-4-methyl-
• 4-Amino-4-Methylpentan-2-onehydrogenoxalate
• 4-AMINO-4-METHYL-2-PENTANONE HYDROGENOXALATE
• 4-amino-4-methylpentan-2-one
• Diacetonamine
• DIACETONEAMINE HYDROGEN OXALATE
• 2-amino-2-methyl-4-pentanone
• 4-amino-4-methyl-2-pentanon
• 4-Amino-4-methyl-2-pentanone
• 4-Methyl-4-amino-2-pentanone
• 4-Methyl-4-aminopentane-2-one
• DIACETONAMINE HYDROGENOXALATE
• Diacetoneamine
• [ "4-Amino-4-methyl-2-pentanone" ]
• DIACETONAMINE [MI]
• A833812
• EINECS 210-876-8
• FS-6649
• NS00080066
• (1,1-DIMETHYL-2-OXOBUTYL)AMINE
• AKOS006220717
• 2-Pentanone, 4-amino-4-methyl-
• Q27292650
• SCHEMBL690783
• DTXSID3060798
• CQTRUFMMCCOKTA-UHFFFAOYSA-N
• WI13YZU3HT
• 4-Amino-4-methyl-2-pentanone; (1,1-Dimethyl-2-oxobutyl)amine; 2-Amino-2-methyl-4-pentanone
• F18062
• FT-0632632
• UNII-WI13YZU3HT
• 625-04-7
• CS-0024134
• DTXCID8043363
• HY-N3739
• DB-054183

• MDL： MFCD01326519
• Inchi： 1S/C6H13NO/c1-5(8)4-6(2,3)7/h4,7H2,1-3H3
• InChI Key： CQTRUFMMCCOKTA-UHFFFAOYSA-N
• SMILES： O=C(C)CC(C)(C)N

Computed Properties

• Exact Mass: 115.10000
• Monoisotopic Mass: 115.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.4

Experimental Properties

• Color/Form: Powder
• Density: 0.9837 (rough estimate)
• Melting Point: 125-130 °C (lit.)
• Boiling Point: bp0.2 25°
• Flash Point: 56.2 °C
• Refractive Index: 1.4230 (estimate)
• PSA: 43.09000
• LogP: 1.40310
• Solubility: Soluble in alcohol, water and ether
• Merck: 13,2981

4-Amino-4-methyl-2-pentanone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 4-Amino-4-methyl-2-pentanone

4-Amino-4-methyl-2-pentanone (CAS No. 625-04-7): A Comprehensive Overview

4-Amino-4-methyl-2-pentanone (CAS No. 625-04-7) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as Methylaminoacetone, has gained significant attention due to its unique chemical properties and potential uses in various research and industrial settings.

The molecular formula of 4-Amino-4-methyl-2-pentanone is C₆H₁₃NO, and its molecular weight is approximately 115.17 g/mol. The compound is a colorless liquid with a characteristic odor and is soluble in water and many organic solvents. Its chemical structure features an amino group (-NH₂) and a ketone group (-CO-) attached to a five-carbon backbone, which contributes to its reactivity and functional versatility.

In recent years, 4-Amino-4-methyl-2-pentanone has been the subject of extensive research due to its potential applications in the synthesis of more complex molecules. One notable area of interest is its use as an intermediate in the production of pharmaceuticals. For instance, it can be used in the synthesis of analgesics, anti-inflammatory drugs, and other therapeutic agents. The compound's ability to undergo various chemical reactions, such as condensation, reduction, and substitution, makes it a valuable building block in organic synthesis.

Beyond pharmaceutical applications, 4-Amino-4-methyl-2-pentanone has also been explored for its role in the development of new materials. Researchers have investigated its use in the synthesis of polymers and coatings with enhanced properties. For example, the compound can be incorporated into polymer chains to improve their mechanical strength, thermal stability, and resistance to environmental factors.

In the field of biochemistry, 4-Amino-4-methyl-2-pentanone has shown promise as a model compound for studying enzyme kinetics and metabolic pathways. Its structural similarity to certain natural metabolites allows it to serve as a substrate or inhibitor for specific enzymes. This property has been leveraged in studies aimed at understanding the mechanisms of enzymatic reactions and developing new enzyme inhibitors for therapeutic purposes.

The safety profile of 4-Amino-4-methyl-2-pentanone is an important consideration for its use in various applications. While it is generally considered safe when handled properly, appropriate safety measures should be taken to prevent exposure to skin and eyes and to avoid inhalation or ingestion. The compound should be stored in a well-ventilated area away from incompatible materials.

In conclusion, 4-Amino-4-methyl-2-pentanone (CAS No. 625-04-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical properties make it an invaluable tool for researchers and industry professionals working in organic synthesis, pharmaceutical development, materials science, and biochemistry. As ongoing research continues to uncover new applications and insights into its behavior, the importance of this compound is likely to grow even further.